Cas no 98433-78-4 (4,4-dimethoxy-N-methylbutan-1-amine)

• Product Name: 4,4-dimethoxy-N-methylbutan-1-amine
• CAS No: 98433-78-4
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 6278745
• PubChem ID: 22563572
• Update Time: 2025-05-22

4,4-dimethoxy-N-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• (4,4-dimethoxybutyl)(methyl)amine
• 98433-78-4
• 4,4-dimethoxy-N-methylbutan-1-amine
• EN300-7191878
• AKOS006357593
• WMVCCLHRNIGZRL-UHFFFAOYSA-N
• SCHEMBL1120392

• Inchi： 1S/C7H17NO2/c1-8-6-4-5-7(9-2)10-3/h7-8H,4-6H2,1-3H3
• InChI Key： WMVCCLHRNIGZRL-UHFFFAOYSA-N
• SMILES： O(C)C(CCCNC)OC

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 30.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 4,4-dimethoxy-N-methylbutan-1-amine

Introduction to 4,4-Dimethoxy-N-Methylbutan-1-Amine (CAS No. 98433-78-4)

4,4-Dimethoxy-N-Methylbutan-1-Amine is a versatile organic compound with the CAS registry number 98433-78-4. This compound is widely recognized in the chemical and pharmaceutical industries for its unique properties and applications. Its molecular formula is C9H17NO2, and it has a molecular weight of 165.22 g/mol. The compound is characterized by its amine functional group and two methoxy groups attached to the butane chain, making it a valuable intermediate in various synthetic processes.

The synthesis of 4,4-Dimethoxy-N-Methylbutan-1-Amine involves several steps, including the reaction of methylamine with an appropriate alkyl halide or alkylation agent in the presence of a suitable catalyst. Recent advancements in catalytic methods have improved the efficiency and selectivity of this synthesis process, making it more environmentally friendly and cost-effective.

One of the key applications of 98433-78-4 is in the pharmaceutical industry, where it serves as an intermediate in the production of various drugs. For instance, it is used in the synthesis of antihistamines and other therapeutic agents due to its ability to form stable bonds with other functional groups during reactions.

In addition to its pharmaceutical applications, 4,4-Dimethoxy-N-Methylbutan-1-Amine finds utility in the agrochemical sector as well. It is employed as an intermediate in the production of pesticides and herbicides, contributing to enhanced crop protection and yield optimization.

Recent studies have highlighted the potential of 98433-78-4 in materials science, particularly in the development of advanced polymers and coatings. Researchers have explored its role as a building block for creating high-performance materials with tailored properties such as improved durability and resistance to environmental factors.

The compound's stability under various conditions makes it suitable for use in diverse industrial settings. Its ability to withstand harsh chemical environments without degradation ensures its reliability as an intermediate in large-scale manufacturing processes.

Furthermore, 4,4-Dimethoxy-N-Methylbutan-1-Amine has been studied for its potential in green chemistry applications. Scientists are investigating methods to synthesize this compound using renewable resources and biodegradable starting materials, aligning with global efforts to promote sustainable chemical practices.

In conclusion, 98433-78-4, or 4,4-Dimethoxy-N-Methylbutan-1-Amine, is a multifaceted compound with significant contributions across various industries. Its versatility as an intermediate in pharmaceuticals, agrochemicals, and materials science underscores its importance in modern chemistry.